Cas no 91983-14-1 ([2-(bromomethyl)phenyl]boronic acid)

[2-(bromomethyl)phenyl]boronic acid structure
91983-14-1 structure
Product Name:[2-(bromomethyl)phenyl]boronic acid
CAS No:91983-14-1
MF:C7H8BBrO2
MW:214.852221488953
MDL:MFCD01318941
CID:61537
PubChem ID:2773278
Update Time:2024-10-26

[2-(bromomethyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Bromomethylphenylboronic acid
    • 2-(Bromomethyl)benzeneboronic acid
    • 2-Boronobenzyl bromide
    • 2-(Bromomethyl)phenylboronic acid
    • 2-(Bromomethyl)phenylboronic Acid (contains varying amounts of Anhydride)
    • [2-(bromomethyl)phenyl]boronic acid
    • o-(Bromomethyl)phenylboronic Acid
    • α-Bromo-o-tolueneboronic acid
    • o-Boronobenzyl bromide
    • 2-(Bromomethyl)benzeneboronic Acid (contains varying amounts of Anhydride)
    • (2-Bromomethylphenyl)boronic acid
    • (2-(bromomethyl)phenyl)boronic acid
    • 2-Bromomethylphenylboronicacid
    • PubChem7781
    • Boronic acid, [2-(bromomethyl)phenyl]-
    • AMTB543
    • KSC489M2N
    • a-Bromo-o-tolueneboronic acid
    • MYVJC
    • B-[2-(Bromomethyl)phenyl]boronic acid (ACI)
    • Boronic acid, [2-(bromomethyl)phenyl]- (9CI)
    • o-Tolueneboronic acid, α-bromo- (6CI, 7CI)
    • GS-6337
    • MFCD01318941
    • B3600
    • AC-24783
    • SCHEMBL580318
    • DB-008092
    • BBL104138
    • MYVJCOQGXCONPE-UHFFFAOYSA-N
    • [2-(bromomethyl)-phenyl]-boronic acid
    • SY050914
    • 91983-14-1
    • AB08764
    • STL557953
    • AKOS015836007
    • DTXSID80378330
    • EN300-155799
    • CS-W001002
    • MDL： MFCD01318941
    • Inchi： 1S/C7H8BBrO2/c9-5-6-3-1-2-4-7(6)8(10)11/h1-4,10-11H,5H2
    • InChI Key： MYVJCOQGXCONPE-UHFFFAOYSA-N
    • SMILES： BrCC1C(B(O)O)=CC=CC=1

Computed Properties

  • Exact Mass: 213.98000
  • Monoisotopic Mass: 213.98
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Color/Form: solid
  • Density: 1.57
  • Melting Point: 138°C(lit.)
  • Boiling Point: 358.5±44.0 °C at 760 mmHg
  • Flash Point: 170.6±28.4 °C
  • Refractive Index: 1.582
  • PSA: 40.46000
  • LogP: 0.26130
  • Sensitiveness: Sensitive to humidity

[2-(bromomethyl)phenyl]boronic acid Security Information

  • Symbol: GHS07
  • Prompt：dangerous
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36/37/39-S36/37
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • HazardClass：IRRITANT
  • PackingGroup：III
  • Storage Condition：0-10°C

[2-(bromomethyl)phenyl]boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

[2-(bromomethyl)phenyl]boronic acid Pricemore >>

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[2-(bromomethyl)phenyl]boronic acid Production Method

Production Method 1

16419-60-6 16419-60-6
91983-14-1 91983-14-1
Reaction Conditions
1.1 Reagents: Bromine Solvents: Carbon tetrachloride ;  rt; 2 h, rt
Reference
Indoloquinoline derivatives and preparation method and application thereof in antitumor and antivirus drugs
, China, , ,

Production Method 2

16419-60-6 16419-60-6
91983-14-1 91983-14-1
Reaction Conditions
1.1 Reagents: Benzoyl peroxide ,  N-Bromosuccinimide Solvents: Carbon tetrachloride
Reference
Reductive coupling of polyfunctionalized organobismuth and organolead arylating reagents in the synthesis of benzopyran derivatives
Fedorov, A. Yu.; Finet, J.-P.; Ganina, O. G.; Naumov, M. I.; Shavyrin, A. S., Russian Chemical Bulletin, 2005, 54(11), 2602-2611

Production Method 3

16419-60-6 16419-60-6
91983-14-1 91983-14-1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ;  2 h, reflux
Reference
Synthesis of (azidomethyl)phenylboronic acids
Fedorov, A. Yu.; Shchepalov, A. A.; Bol'shakov, A. V.; Shavyrin, A. S.; Kurskii, Yu. A.; et al, Russian Chemical Bulletin (Translation of Izvestiya Akademii Nauk, 2004, 53(2), 370-375

Production Method 4

16419-60-6 16419-60-6
91983-14-1 91983-14-1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Carbon tetrachloride ;  2 h, reflux
Reference
Efficient one-step synthesis and properties of photochromic diarylethenes having an indene bridging unit
Jin, Jiayu; Zou, Lei, Chinese Journal of Chemistry, 2011, 29(11), 2445-2450

Production Method 5

16419-60-6 16419-60-6
91983-14-1 91983-14-1
Reaction Conditions
1.1 Reagents: Azobisisobutyronitrile ,  N-Bromosuccinimide Solvents: Carbon tetrachloride
Reference
1,3,2-Dioxaborinane, 2-[2-(Bromomethyl)-phenyl]-; 1,3,2-Dioxaborinane, 2-[2-(Bromomethyl)phenyl]-5,5-dimethyl-
Chu, Yong; Dai, Chaofeng; Wang, Binghe, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2007, ,

Production Method 6

91983-14-1 91983-14-1
Reaction Conditions
Reference
Molecular design of boronic acid-based dye receptors for nucleosides
Takeuchi, Masayuki; Taguchi, Masahiro; Shinmori, Hideyuki; Shinkai, Seiji, Bulletin of the Chemical Society of Japan, 1996, 69(9), 2613-2618

Production Method 7

91994-11-5 91994-11-5
91983-14-1 91983-14-1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Carbon tetrachloride ;  heated
Reference
Fluorescent lifetime assays for non-invasive quantification of analytes such as glucose
, World Intellectual Property Organization, , ,

Production Method 8

16419-60-6 16419-60-6
91983-14-1 91983-14-1
Reaction Conditions
1.1 Reagents: Bromine Solvents: Carbon tetrachloride
Reference
Synthesis of o- and m-boronophenylalanine and their optical resolution
Takahashi, H.; Yoshino, Kazuo; Maruyama, T.; Mori, Y., 1993, , 29, 29-32

Production Method 9

16419-60-6 16419-60-6
91983-14-1 91983-14-1
Reaction Conditions
1.1 Reagents: Bromine Solvents: Carbon tetrachloride ;  rt; 1 h, rt; 2 h, reflux
Reference
Method for Analysis of Different Oligosacchiride Structures
Kostadinova, Elena; Dolashka, Pavlina; Kaloyanova, Stefka; Velkova, Ludmyla; Deligeorgiev, Todor; et al, Journal of Fluorescence, 2012, 22(6), 1609-1615

Production Method 10

16419-60-6 16419-60-6
91983-14-1 91983-14-1
Reaction Conditions
1.1 Reagents: Benzoyl peroxide ,  N-Bromosuccinimide Solvents: Carbon tetrachloride ;  reflux
Reference
Dibenzoyl peroxide
RajanBabu, T. V.; Gagosz, Fabien, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2005, 1, 1-11

Production Method 11

16419-60-6 16419-60-6
91983-14-1 91983-14-1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride
Reference
Aryllead triacetates in the synthesis of oxaphenanthrene derivatives
Fedorov, A. Y.; Carrara, F.; Finet, J.-P., Tetrahedron Letters, 2001, 42(34), 5875-5877

Production Method 12

16419-60-6 16419-60-6
91983-14-1 91983-14-1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Carbon tetrachloride ;  2 h, 82 °C
Reference
Dyes and methods of detection of nucleic acid in immature red blood cells
, United States, , ,

Production Method 13

16419-60-6 16419-60-6
91983-14-1 91983-14-1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Chloroform ;  2 h, reflux
Reference
Development of fluorous boronic acid catalysts integrated with sulfur for enhanced amidation efficiency
Fridianto, Kevin Timothy; Wen, Ya-Ping; Lo, Lee-Chiang; Lam, Yulin, RSC Advances, 2023, 13(25), 17420-17426

Production Method 14

16419-60-6 16419-60-6
91983-14-1 91983-14-1
Reaction Conditions
1.1 Catalysts: Benzoyl peroxide ,  N-Bromosuccinimide Solvents: Carbon tetrachloride ;  reflux
Reference
Dibenzoyl Peroxide
RajanBabu, T. V.; Gagosz, Fabien, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 15

91983-14-1 91983-14-1
Reaction Conditions
Reference
Radiolabeled compounds and compositions, their precursors and methods for their production
, United States, , ,

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